2,5-dichloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C12H6Cl2N4O3/c13-6-1-2-8(14)7(5-6)10(19)16-12-18-17-11(20-12)9-3-4-15-21-9/h1-5H,(H,16,18,19)
• InChI Key: SMCHETJQYRJLSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)NC2=NN=C(O2)C3=CC=NO3)Cl
• Molecular Formula: C12H6Cl2N4O3
• Molecular Weight: 325.10 g/mol

Description

2,5-dichloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Anticancer Evaluation

Compounds similar to 2,5-dichloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide have been synthesized and evaluated for anticancer properties. For instance, Salahuddin et al. (2014) synthesized 1,3,4-oxadiazole derivatives and evaluated their in vitro anticancer effectiveness, finding one compound notably active against breast cancer cell lines (Salahuddin et al., 2014).

Antimicrobial Activity

Research by A. Avagyan et al. (2020) explored the antibacterial activity of oxadiazolylbenzodioxane derivatives, demonstrating their potential in combating bacterial infections (Avagyan et al., 2020).

RET Kinase Inhibition for Cancer Therapy

A study by Mei Han et al. (2016) designed and synthesized 4-chloro-benzamides derivatives containing substituted five-membered heteroaryl rings, evaluating them as RET kinase inhibitors for cancer therapy. They identified compounds with moderate to high potency in kinase assays, highlighting the potential of these derivatives in cancer treatment (Han et al., 2016).

Synthesis for Material Applications

The synthesis of polyamides from active oxadiazoles was investigated by Y. Saegusa et al. (1985), where compounds with oxadiazole units were prepared and used for rapid polycondensations to form polyamides, suggesting applications in materials science (Saegusa et al., 1985).

Antioxidant Evaluation

S. Bondock et al. (2016) synthesized functionalized 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles and evaluated their antioxidant activity. Certain compounds exhibited excellent antioxidant activity and protection against DNA damage, demonstrating their potential in oxidative stress-related applications (Bondock et al., 2016).

Antitubercular Activity

N. Nayak et al. (2016) synthesized N -(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1 H -pyrazol-1-yl)phenyl)-4-amide derivatives and evaluated their antitubercular activities. They identified promising lead molecules with significant activity against Mycobacterium tuberculosis, indicating the potential for developing new antitubercular agents (Nayak et al., 2016).